2-(1,1-Dioxo-isothiazolidin-2-yl)-ethylamine hydrochloride
Overview
Description
Scientific Research Applications
Anti-Arthritic Drug Development
A study highlighted the development of novel antiarthritic agents with a 1,2-isothiazolidine-1,1-dioxide skeleton, demonstrating potent inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, and the production of interleukin-1 in in vitro assays. These agents proved effective in animal arthritic models without ulcerogenic activities, leading to the selection of one compound, S-2474, for clinical trials (Inagaki et al., 2000).
Synthesis of Heterocyclic Systems
A study focused on the synthesis of various heterocyclic systems using 4-(Bromomethylene)-5,5-dimethyl-1,3-dioxolan-2-one, leading to the creation of compounds with potential applications in medicinal chemistry (Bogolyubov et al., 2004).
Anti-Inflammatory and Analgesic Activity
Research on pyrimidine derivatives synthesized from various amines, including 2-(1,1-Dioxo-isothiazolidin-2-yl)-ethylamine hydrochloride, showed significant anti-inflammatory and analgesic activities in vitro, suggesting their potential therapeutic use (Sondhi et al., 2009).
Corrosion Inhibition
A study explored the use of imidazoline derivatives as corrosion inhibitors for mild steel in acidic solutions. This research could be pivotal for industrial applications, particularly in preventing metal corrosion (Zhang et al., 2015).
Synthesis of Biologically Active Compounds
A study demonstrated that certain compounds could be synthesized and used as sources for biologically active heterocyclic compounds, potentially useful in pharmaceuticals and biochemical research (Ovchinnikova et al., 2013).
Antitumor Activity
Amino acid ester derivatives containing 5-fluorouracil, synthesized using various chemicals including 2-(1,1-Dioxo-isothiazolidin-2-yl)-ethylamine hydrochloride, showed potential as in vitro antitumor agents against specific cancer cell lines (Xiong et al., 2009).
Protein Kinase Inhibitors
Research on 2-phenylisothiazolidin-3-one-1,1-dioxides revealed their potential as inhibitors of human protein kinase CK2, which could be significant in developing treatments for various diseases (Chekanov et al., 2014).
properties
IUPAC Name |
2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2S.ClH/c6-2-4-7-3-1-5-10(7,8)9;/h1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIKRWNYREMYEHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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